3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide

• IUPAC Name: 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide
• InChI: InChI=1S/C12H18N2O/c1-9-6-5-7-10(13-9)14-11(15)8-12(2,3)4/h5-7H,8H2,1-4H3,(H,13,14,15)
• InChI Key: QARLFLZDHLPCKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CC(C)(C)C
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

3,3-Dimethyl-N-(6-methylpyridin-2-yl)butanamide is a carboxamide derivative characterized by a butanamide backbone substituted with two methyl groups at the 3,3-positions and a 6-methylpyridin-2-yl moiety attached to the amide nitrogen. This compound is structurally notable for its combination of hydrophobic alkyl groups and a heteroaromatic pyridine ring, which may influence its solubility, binding affinity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide can be achieved through several methods. One common approach involves the reaction of 6-methyl-2-aminopyridine with 3,3-dimethylbutanoyl chloride in the presence of a base such as triethylamine. The reaction typically takes place in an organic solvent like dichloromethane at room temperature, yielding the desired amide product after purification .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution under acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as alkyl halides or aryl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide involves its interaction with specific molecular targets. In biological systems, it may act by binding to enzymes or receptors, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use. For example, in medicinal chemistry, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Pyridine-Substituted Butanamides

• 3,3-Dimethyl-N-(pyridin-2-ylmethyl)butanamide (CAS 349417-24-9) Structure: Differs by the absence of a methyl group at the pyridine’s 6-position and the presence of a methylene bridge between the pyridine and amide. Properties: Molecular weight = 206.28 g/mol, XLogP3 = 1.7, hydrogen bond donors = 1, acceptors = 2 . Implications: The reduced hydrophobicity (lower XLogP3) compared to the target compound may decrease membrane permeability.
• 2-Ethyl-2-(hydroxymethyl)-N-(6-methylpyridin-3-yl)butanamide (4E4) Structure: Features a hydroxymethyl and ethyl group at the 2-position of the butanamide and a pyridin-3-yl substituent. Properties: Molecular formula = C13H20N2O2, SMILES = C(C)C(CO)(C(=O)Nc1cnc(C)cc1)CC .

Antiplasmodial Butanamides ()

Three structurally related antiplasmodial compounds were synthesized with modifications to the isoxazole-linked alkyl chains:

Compound	Substituent	Molecular Formula	Yield (%)	HRMS (Calc./Obs.)
3k	5-Butylisoxazol-3-ylmethyl	C15H26N2O4Na	77	321.17848 / 321.17918
3l	5-Pentylisoxazol-3-ylmethyl	C14H24N2O4Na	77	307.1628 / 307.1622
3m	5-Phenethylisoxazol-3-ylmethyl	C16H28N2O4Na	21	335.1941 / 335.1952

• Key Findings :
  • Longer alkyl chains (e.g., pentyl in 3l ) or aromatic extensions (phenethyl in 3m ) reduce synthetic yields (21–77%), likely due to steric hindrance.
  • Antiplasmodial activity correlates with substituent hydrophobicity, suggesting the target compound’s 6-methylpyridine group may offer balanced lipophilicity for bioactivity.

Physicochemical Properties

A comparison of key properties among related butanamides:

Compound	Molecular Weight (g/mol)	XLogP3	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Reference
3,3-Dimethyl-N-(6-methylpyridin-2-yl)butanamide*	~220†	~2.0‡	1	3	Estimated
3,3-Dimethyl-N-(pyridin-2-ylmethyl)butanamide	206.28	1.7	1	2
2,4-Dihydroxy-3,3-dimethyl-N-(2-phenylsulfanylethyl)butanamide	283.39	2.5	3	4
Bromobutide (Herbicide)	433.93	3.8	1	6

*Estimated values based on structural similarity.

• Insights :
  • The target compound’s higher XLogP3 (~2.0) compared to pyridin-2-ylmethyl analogues suggests improved lipid solubility, favoring passive cellular uptake.
  • Bromobutide’s bromine atoms and complex substituents drastically increase molecular weight and XLogP3, aligning with its herbicidal activity .

Functional and Application-Based Comparisons

Agrochemical Analogues

• Bromobutide (Sumiherb) : A brominated butanamide herbicide with the formula C13H7Br2N3O4. Its bulky bromine substituents enhance soil persistence and target weed selectivity .
• Bitertanol (Fungicide): A triazole-containing butanamide derivative (C20H23N3O2), demonstrating how heterocyclic extensions (e.g., triazole rings) can shift functionality from herbicidal to fungicidal .

Cooling Agents

• 2-Isopropyl-2,3-dimethyl-N-(3-(pyridin-2-yloxy)propyl)butanamide (3.2) :
  • Substituents: Isopropyl and pyridinyloxy groups.
  • Role: The pyridine-oxygen linkage may enhance interaction with TRPM8 receptors, a target for cooling sensations .